Cas no 5908-62-3 (1,3-Propanesultam)

• Product Name: 1,3-Propanesultam
• CAS No: 5908-62-3
• MF: C₃H₇NO₂S
• MW: 121.158179521561
• MDL: MFCD09802220
• CID: 856366
• PubChem ID: 642157
• Update Time: 2025-05-19

1,3-Propanesultam Chemical and Physical Properties

Names and Identifiers

• Isothiazolidine 1,1-dioxide
• 1,2-thiazolidine 1,1-dioxide
• 1,3-Propanesultam
• 1,1-Dioxoisothiazolidine
• 1,1-DIOXO-ISOTHIAZOLIDINE
• Isothiazoline 1,1-dioxide
• isothiazolidine, 1,1-dioxide
• 1,3 propanesultam
• PubChem23887
• 1,1-dioxidoisothiazolidine
• isothiazolidine S,S-dioxide
• isothiazolidine-1,1-dioxide
• XGYCWCIGCYGQFU-UHFFFAOYSA-N
• 1lambda,2-thiazolidine-1,1-dione
• 1lambda6,2-thiazolidine-1,1-dione
• 1,1-dioxo-1lambda6-isothiazoli
• Z359508120
• CS-W001194
• 1,1-Dioxo-isothiazolidine, AldrichCPR
• 5908-62-3
• EN300-36893
• BS-12714
• DTXSID30348987
• P10768
• F9994-0657
• CHEMBL3745764
• SY022751
• DA-69396
• 1??,2-THIAZOLIDINE-1,1-DIONE
• 1,1-dioxo-1lambda6-isothiazolidine
• HY-W001194
• PB25181
• MFCD09802220
• Propane sultam
• 1 pound not1-Dioxoisothiazolidine
• AKOS008110077
• InChI=1/C3H7NO2S/c5-7(6)3-1-2-4-7/h4H,1-3H
• SCHEMBL27172

• MDL： MFCD09802220
• Inchi： 1S/C3H7NO2S/c5-7(6)3-1-2-4-7/h4H,1-3H2
• InChI Key： XGYCWCIGCYGQFU-UHFFFAOYSA-N
• SMILES： S1(CCCN1)(=O)=O

Computed Properties

• Exact Mass: 121.02000
• Monoisotopic Mass: 121.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 54.6

Experimental Properties

• Boiling Point: 224.1℃ at 760 mmHg
• PSA: 54.55000
• LogP: 0.71910

1,3-Propanesultam Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD215743)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 1,3-Propanesultam

1,3-Propanesultam (CAS No. 5908-62-3): Properties, Applications, and Market Insights

1,3-Propanesultam (CAS No. 5908-62-3) is a versatile cyclic sulfonamide compound widely used in pharmaceutical synthesis, agrochemical formulations, and specialty chemical applications. This heterocyclic compound features a five-membered ring structure containing both sulfonyl and amide functional groups, making it a valuable intermediate for various industrial processes. The growing demand for sulfonamide derivatives in drug development has significantly increased interest in this compound among researchers and manufacturers.

The chemical structure of 1,3-Propanesultam contributes to its unique properties, including excellent thermal stability and solubility in common organic solvents. These characteristics make it particularly useful as a building block in the synthesis of more complex molecules. Recent studies have highlighted its potential in developing enzyme inhibitors and pharmaceutical intermediates, aligning with current trends in targeted drug discovery and precision medicine.

In the pharmaceutical industry, 1,3-Propanesultam derivatives are gaining attention for their potential biological activities. Researchers are exploring their application in developing novel anti-inflammatory agents and central nervous system (CNS) drugs, addressing some of the most pressing healthcare challenges today. The compound's structural features allow for easy modification, enabling medicinal chemists to create diverse molecular libraries for high-throughput screening.

From a manufacturing perspective, 1,3-Propanesultam production has seen technological advancements in recent years. Green chemistry approaches are being implemented to improve synthesis efficiency and reduce environmental impact, responding to the industry's growing emphasis on sustainable processes. These innovations include catalyst optimization and solvent recovery systems that minimize waste generation while maintaining high product purity.

The global market for 1,3-Propanesultam and related compounds is experiencing steady growth, driven by increasing R&D investments in life sciences and specialty chemicals. Market analysts project particular expansion in the Asia-Pacific region, where pharmaceutical outsourcing activities continue to rise. Quality standards and regulatory compliance remain critical factors for suppliers, especially when serving regulated industries requiring high-purity intermediates.

Analytical characterization of 1,3-Propanesultam typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure accurate identification and purity assessment, which are essential for research and industrial applications. Recent publications have described improved analytical protocols that enhance detection sensitivity while reducing analysis time, contributing to better quality control in production environments.

Storage and handling recommendations for 1,3-Propanesultam emphasize protection from moisture and extreme temperatures. While the compound demonstrates good stability under normal conditions, proper storage in sealed containers helps maintain its quality over extended periods. These practical considerations are particularly important for bulk purchasers and distributors managing inventory for diverse customer needs.

Emerging research directions for 1,3-Propanesultam chemistry include exploring its coordination chemistry with transition metals and investigating its potential as a ligand in catalytic systems. Such studies could open new applications in materials science and industrial catalysis. Additionally, computational chemistry approaches are being employed to predict the properties of novel derivatives, accelerating the discovery of compounds with tailored characteristics.

For researchers working with 1,3-Propanesultam, recent literature reviews provide valuable summaries of synthetic methodologies and application developments. These resources help scientists stay current with the latest advancements while identifying potential areas for innovation. The compound's versatility continues to inspire new research projects across multiple disciplines, from medicinal chemistry to materials engineering.

Quality specifications for commercial 1,3-Propanesultam typically include parameters such as purity level, melting point range, and residual solvent content. Reputable suppliers provide comprehensive certificates of analysis and material safety data sheets, ensuring customers have complete information for their specific applications. These documentation practices support compliance with various industry standards and regulatory requirements.

In conclusion, 1,3-Propanesultam (CAS 5908-62-3) represents an important chemical building block with diverse applications across multiple industries. Its unique structural features and synthetic versatility make it valuable for pharmaceutical research, while ongoing process improvements enhance its commercial viability. As scientific understanding of sulfonamide chemistry advances, the potential applications of this compound and its derivatives are likely to expand further, offering new opportunities for innovation in chemical synthesis and drug development.